Cas no 4762-20-3 (1-(diaminomethylidene)-2-(3-methylbutyl)guanidine;hydrochloride)

• Product Name: 1-(diaminomethylidene)-2-(3-methylbutyl)guanidine;hydrochloride
• CAS No: 4762-20-3
• MF: C₇H₁₈ClN₅
• MW: 207.704319477081
• CID: 931137
• PubChem ID: 11971731
• Update Time: 2025-04-19

1-(diaminomethylidene)-2-(3-methylbutyl)guanidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(diaminomethylidene)-2-(3-methylbutyl)guanidine,hydrochloride
• 1-(diaminomethylidene)-2-(3-methylbutyl)guanidine
• AGN-PC-00J07A
• hydrochloride
• LS-43923
• NSC210800
• NSC-210800
• Biguanide, 1-isopentyl-, monohydrochloride
• NIOSH/DU1969000
• 4762-20-3
• 1-Isopentylbiguanide monohydrochloride
• DTXSID70474951
• 1-Isoamylbiguanide monohydrochloride
• DU19690000
• 1-(diaminomethylidene)-2-(3-methylbutyl)guanidine;hydrochloride

• Inchi： 1S/C7H17N5.ClH/c1-5(2)3-4-11-7(10)12-6(8)9;/h5H,3-4H2,1-2H3,(H6,8,9,10,11,12);1H
• InChI Key： HBBWOEPFNOXMPH-UHFFFAOYSA-N
• SMILES： Cl.N(=C(/N)\N=C(/N)\N)/CCC(C)C

Computed Properties

• Exact Mass: 171.14861
• Monoisotopic Mass: 207.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Density: 1.19
• Boiling Point: 327.4°C at 760 mmHg
• Flash Point: 151.8°C
• Refractive Index: 1.559
• PSA: 102.78
• LogP: 2.52350